Cas no 51986-91-5 (1,2-Benzenedicarboxylicacid, 4,4'-carbonylbis-, 2,2'-diethyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, 4,4'-carbonylbis-, 2,2'-diethyl ester (9CI)
• CAS No: 51986-91-5
• MF: C₂₁H₁₈O₉
• MW: 414.362226963043
• CID: 372921
• PubChem ID: 104044
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 4,4'-carbonylbis-, 2,2'-diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 4,4'-carbonylbis-, 2,2'-diethyl ester (9CI)
• 2,2'-diethyl dihydrogen 4,4'-carbonylbisphthalate
• 4-(4-carboxy-3-ethoxycarbonylbenzoyl)-2-ethoxycarbonylbenzoic acid
• 4,4'-carbonylbis[2-(ethoxycarbonyl)benzoic acid]
• 1,2-Benzenedicarboxylic acid, 4,4'-carbonylbis-, 2,2'-diethyl ester
• SCHEMBL1893530
• diethyl-3,3',4,4'-benzophenone tetracarboxylate
• EINECS 257-578-4
• DTXSID20199945
• 51986-91-5
• 6T97YE5U2S
• 4,4'-carbonylbis(2-(ethoxycarbonyl)benzoic acid)
• NS00032396

• Inchi： 1S/C21H18O9/c1-3-29-20(27)15-9-11(5-7-13(15)18(23)24)17(22)12-6-8-14(19(25)26)16(10-12)21(28)30-4-2/h5-10H,3-4H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key： GUELVDUBXBMBMG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(=O)O)=CC=C(C=1)C(C1=CC=C(C(=O)O)C(C(=O)OCC)=C1)=O)=O

Computed Properties

• Exact Mass: 414.09504
• Monoisotopic Mass: 414.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.374
• Boiling Point: 665.9°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.597
• PSA: 144.27